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Compound of Interest

Compound Name: 3-Hydroxypromazine

Cat. No.: B130020

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxypromazine, a significant metabolite of the phenothiazine antipsychotic promazine,
has garnered interest due to its pharmacological activity, particularly its interaction with
dopamine receptors. This technical guide provides a comprehensive overview of 3-
Hydroxypromazine, consolidating available data on its chemical properties, synthesis,
pharmacology, and analytical methods. The information is presented to support further
research and development efforts involving this compound.

Chemical and Physical Properties

3-Hydroxypromazine, with the CAS number 316-85-8, is a phenothiazine derivative. Its
chemical structure consists of a phenothiazine core with a 3-(dimethylamino)propyl side chain
attached to the nitrogen atom and a hydroxyl group at the 3-position of the phenothiazine ring.
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Property Value Source

Molecular Formula C17H20N20S [1]

Molecular Weight 300.42 g/mol [1]
10-[3-

IUPAC Name (dimethylamino)propyl]phenoth  [1]
iazin-3-ol

Synonyms 3-Hydroxy Promazine [2]

Synthesis

While a detailed, step-by-step synthesis protocol for 3-Hydroxypromazine is not readily
available in the public domain, it is primarily known as a metabolite of promazine.[3] The
synthesis would likely involve the hydroxylation of the promazine molecule at the 3-position of
the phenothiazine ring. This can be achieved through various chemical or biochemical
methods. One potential synthetic route could involve the use of oxidizing agents on a protected
promazine precursor, followed by deprotection.

A generalized workflow for a potential synthesis is outlined below.

Caption: Potential synthetic workflow for 3-Hydroxypromazine.

Pharmacology
Mechanism of Action

3-Hydroxypromazine, like other phenothiazines, is understood to exert its primary
pharmacological effects through the antagonism of dopamine receptors in the central nervous
system.[4] The blockade of these receptors, particularly the D2 subtype, is a key mechanism
underlying the antipsychotic effects of this class of drugs.[5]

Research on chlorpromazine, a closely related phenothiazine, has shown that 3-hydroxylation
significantly increases the affinity for dopamine receptors, approximately doubling it compared
to the parent compound. While specific binding affinity data (Ki or ICso values) for 3-
Hydroxypromazine are not widely published, this finding suggests that it is a potent dopamine
receptor antagonist.
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The antagonism of D2 receptors in the mesolimbic pathway is believed to be responsible for
the antipsychotic effects, while blockade in other dopaminergic pathways can lead to side
effects.[5]

Pharmacokinetics

Detailed pharmacokinetic studies specifically on 3-Hydroxypromazine are limited. However,
studies on its parent compound, promazine, provide some insights. Promazine is metabolized
in the liver, with 3-Hydroxypromazine being one of its major metabolites.[3]

Studies in rats have shown that after administration of promazine, the parent drug and its
metabolites are unevenly distributed, with significantly higher concentrations found in the brain
compared to the plasma.[6] This suggests that 3-Hydroxypromazine likely crosses the blood-
brain barrier to exert its effects on the central nervous system.

The metabolism of promazine to 3-Hydroxypromazine is mediated by cytochrome P450
enzymes.[7]

Experimental Protocols
Dopamine D2 Receptor Binding Assay (General
Protocol)

While a specific protocol for 3-Hydroxypromazine is not available, a general radioligand
binding assay protocol to determine its affinity for dopamine D2 receptors can be adapted from
established methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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